Cas no 1804696-62-5 (Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate
• CAS No: 1804696-62-5
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4876657
• Update Time: 2025-08-04

Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)7-4-6(2)9(10(12)13)15-8(7)5-14/h4,10H,3H2,1-2H3
• InChI Key： BMPFNBDFTDZYHB-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(=O)OCC)=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate

Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1804696-62-5): A Comprehensive Overview

Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1804696-62-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications in drug development and synthetic chemistry.

The molecular formula of Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate is C₁₂H₁₀FN₂O₃, reflecting its complex composition. The presence of a cyano group, a difluoromethyl group, and a methyl group on the pyridine ring contributes to its distinct chemical properties. These functional groups not only influence its reactivity but also enhance its potential as a building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The specific arrangement of atoms in Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate makes it particularly valuable for designing novel therapeutic agents.

The cyano group (–CN) in this compound is a key feature that contributes to its chemical versatility. Cyano groups are known to participate in various chemical reactions, including nucleophilic addition and condensation reactions, making them useful in the synthesis of more complex molecules. Additionally, the difluoromethyl group (–CF₂) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its binding affinity to biological targets.

The methyl group (–CH₃) at the 5-position of the pyridine ring further modulates the electronic distribution and steric environment of the molecule. This can be particularly important in drug design, where subtle changes in molecular structure can significantly impact biological activity. The carboxylate ester group (–COOEt) at the 3-position provides an additional site for chemical modification, allowing for further functionalization and diversification of derivatives.

Recent studies have highlighted the potential of Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate as a precursor in the synthesis of biologically active compounds. For instance, researchers have explored its use in the development of novel kinase inhibitors, which are crucial in treating various forms of cancer. The combination of electron-withdrawing groups and hydrogen bonding capabilities makes this compound an attractive scaffold for designing molecules that can selectively interact with target proteins.

In addition to its role in anticancer research, Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate has shown promise in other therapeutic areas. For example, it has been investigated as a potential intermediate in the synthesis of antimicrobial agents. The presence of multiple reactive sites allows for the introduction of various functional groups that can enhance antimicrobial activity while minimizing toxicity.

The synthesis of Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and esterification. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving overall efficiency.

The physicochemical properties of this compound, such as solubility and stability, are critical factors that influence its applicability in pharmaceutical formulations. Solubility studies have shown that Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate exhibits moderate solubility in organic solvents but limited solubility in water. This characteristic needs to be considered when formulating drug products to ensure adequate bioavailability.

In conclusion, Ethyl 2-cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1804696-62-5) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique molecular structure and functional groups make it an invaluable building block for synthesizing novel therapeutic agents with diverse biological activities. Continued research into its synthetic pathways and applications will further enhance its value in drug discovery efforts.